Cas no 618092-66-3 (3-(2-Methylphenyl)-1-phenyl-1H-pyrazol-5-amine)

• Product name: 3-(2-Methylphenyl)-1-phenyl-1H-pyrazol-5-amine
• CAS No: 618092-66-3
• MF: C₁₆H₁₅N₃
• MW: 249.3104
• MDL: MFCD04122773
• CID: 1069427
• PubChem ID: 4277930

3-(2-Methylphenyl)-1-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methylphenyl)-1-phenyl-1H-pyrazol-5-amine
• 1-PHENYL-3-O-TOLYL-1H-PYRAZOL-5-YLAMINE
• AC1N7EB5
• AC1Q2ENQ
• CTK6C2016
• MolPort-002-472-476
• SBB100609
• 3-(2-methylphenyl)-1-phenyl-1h-pyrazol-5-ylamine
• 5-(2-methylphenyl)-2-phenylpyrazol-3-amine
• DTXSID80401490
• EN300-86856
• 1-phenyl-3-o-tolyl-1h-pyrazol-5-amine
• 1-Phenyl-3-(o-tolyl)-1h-pyrazol-5-amine
• CS-0283811
• AKOS009113471
• 618092-66-3

• MDL： MFCD04122773
• Inchi： InChI=1S/C16H15N3/c1-12-7-5-6-10-14(12)15-11-16(17)19(18-15)13-8-3-2-4-9-13/h2-11H,17H2,1H3
• InChI Key： DGEZETVPZYHXIQ-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1C2=NN(C3=CC=CC=C3)C(=C2)N

Computed Properties

• Exact Mass: 249.126597491g/mol
• Monoisotopic Mass: 249.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.8Ų